Cas no 627-04-3 ((Ethylthio)acetic acid)

• Product Name: (Ethylthio)acetic acid
• CAS No: 627-04-3
• Molecular Formula: C₄H₈O₂S
• Molecular Weight: 120.17012
• MDL: MFCD00021769
• CID: 82815
• PubChem ID: 69387

(Ethylthio)acetic acid Properties

Names and Identifiers

• (Ethylthio)acetic acid
• S-Ethylthioglycolic acid
• 2-ethylsulfanylacetic acid
• Aceticacid, (ethylthio)- (7CI,8CI,9CI)
• (Ethylmercapto)acetic acid
• 2-(Ethylthio)acetic acid
• Carboxymethyl ethyl sulfide
• Ethylthioacetic acid
• NSC 75118
• S-(Carboxymethyl)ethyl mercaptan
• (ETHYLTHIO)ACETICACID
• BCP05241
• EINECS 210-979-8
• MFCD00021769
• ETHYLSULFANYLACETIC ACID
• EN300-97332
• SCHEMBL623697
• NS00035136
• Acetic acid, 2-(ethylthio)-
• UNII-M3D5Y724HZ
• (Ethylthio)acetic acid, AldrichCPR
• .alpha.-(Ethylthio)acetic acid
• D95699
• DTXSID3060829
• Q27283434
• NSC75118
• CS-0197336
• 2-(ETHYLTHIO)ETHANOIC ACID
• (Ethylsulfanyl)acetic acid #
• AM20100532
• M3D5Y724HZ
• Acetic acid, (ethylthio)-
• 627-04-3
• AKOS000137291
• 2-(ethylsulfanyl)acetic acid
• SY078874
• NSC-75118
• STR04669
• ethylmercaptoacetic acid
• FT-0604965
• STK502173
• ALBB-004310
• alpha-(Ethylthio)acetic acid
• (Ethylsulfanyl)acetic acid
• 3-Thiapentanoic acid
• DTXCID9043487

• MDL： MFCD00021769
• InChIKey： VJIKFWJCVWFZIN-UHFFFAOYSA-N
• Inchi： 1S/C4H8O2S/c1-2-7-3-4(5)6/h2-3H2,1H3,(H,5,6)
• SMILES： CCSCC(=O)O
• BRN： 1743038

Computed Properties

• Exact Mass: 120.02500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 120.0245
• Heavy Atom Count: 7
• Complexity: 62.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 62.6

Experimental Properties

• LogP: 0.82410
• PSA: 62.60000
• Refractive Index: 1.4869 (589.3 nm 20 ºC)
• Boiling Point: 229.0±23.0 ºC (760 Torr),
• Melting Point: -8.5 ºC
• Flash Point: 92.3±22.6 ºC,
• Solubility: Dissolution (38 g/l) (25 º C),
• Color/Form: Colorless or grayish yellow liquid
• Solubility: It is miscible with water.
• Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),

(Ethylthio)acetic acid Security Information

• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：3265
• PackingGroup：II
• Risk Phrases： R34: can cause burns.
• TSCA：Yes
• HazardClass：8

(Ethylthio)acetic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids